1-(3-Carboxypropyl)-3,7-dimethylxanthine
1-(3-Carboxypropyl)-3,7-dimethylxanthine
Brand Name:
Vulcanchem
CAS No.:
6493-07-8
VCID:
VC0019344
InChI:
InChI=1S/C11H14N4O4/c1-13-6-12-9-8(13)10(18)15(11(19)14(9)2)5-3-4-7(16)17/h6H,3-5H2,1-2H3,(H,16,17)
SMILES:
CN1C=NC2=C1C(=O)N(C(=O)N2C)CCCC(=O)O
Molecular Formula:
C11H14N4O4
Molecular Weight:
266.25 g/mol
1-(3-Carboxypropyl)-3,7-dimethylxanthine
CAS No.: 6493-07-8
Reference Standards
VCID: VC0019344
Molecular Formula: C11H14N4O4
Molecular Weight: 266.25 g/mol
| CAS No. | 6493-07-8 |
|---|---|
| Product Name | 1-(3-Carboxypropyl)-3,7-dimethylxanthine |
| Molecular Formula | C11H14N4O4 |
| Molecular Weight | 266.25 g/mol |
| IUPAC Name | 4-(3,7-dimethyl-2,6-dioxopurin-1-yl)butanoic acid |
| Standard InChI | InChI=1S/C11H14N4O4/c1-13-6-12-9-8(13)10(18)15(11(19)14(9)2)5-3-4-7(16)17/h6H,3-5H2,1-2H3,(H,16,17) |
| Standard InChIKey | WKASGTGXOGALBG-UHFFFAOYSA-N |
| SMILES | CN1C=NC2=C1C(=O)N(C(=O)N2C)CCCC(=O)O |
| Canonical SMILES | CN1C=NC2=C1C(=O)N(C(=O)N2C)CCCC(=O)O |
| Synonyms | 2,3,6,7-Tetrahydro-3,7-dimethyl-2,6-dioxo-1H-purine-1-butanoic Acid; 3,6-Dihydro-3,7-dimethyl-2,6-dioxopurine-1(2H)-butyric Acid; 1-(3-Carboxypropyl)theobromine; 1-(3’-Carboxypropyl)-3,7-dimethylxanthine; 3,7-Dimethyl-1-(3-carboxypropyl)xanthine; _x000B_ |
| PubChem Compound | 151419 |
| Last Modified | Nov 11 2021 |
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